Cas no 305374-38-3 (methyl 2-(2,4-dimethylbenzenesulfonamido)benzoate)

• Product Name: methyl 2-(2,4-dimethylbenzenesulfonamido)benzoate
• CAS No: 305374-38-3
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 6213205
• PubChem ID: 726579
• Update Time: 2025-06-15

methyl 2-(2,4-dimethylbenzenesulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,4-dimethylbenzenesulfonamido)benzoate
• methyl 2-{[(2,4-dimethylphenyl)sulfonyl]amino}benzoate
• methyl 2-(2,4-dimethylphenylsulfonamido)benzoate
• methyl 2-[(2,4-dimethylphenyl)sulfonylamino]benzoate
• AQ-390/13304232
• F0808-1315
• SR-01000427509
• AKOS002347486
• SR-01000427509-1
• 305374-38-3

• Inchi： 1S/C16H17NO4S/c1-11-8-9-15(12(2)10-11)22(19,20)17-14-7-5-4-6-13(14)16(18)21-3/h4-10,17H,1-3H3
• InChI Key： MSYCZCNBYINIDJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(NC1C=CC=CC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.8Ų

Additional information on methyl 2-(2,4-dimethylbenzenesulfonamido)benzoate

Comprehensive Overview of Methyl 2-(2,4-Dimethylbenzenesulfonamido)benzoate (CAS No. 305374-38-3)

Methyl 2-(2,4-dimethylbenzenesulfonamido)benzoate, with the CAS number 305374-38-3, is a specialized organic compound widely recognized in pharmaceutical and chemical research. This ester derivative, featuring a sulfonamide functional group, has garnered significant attention due to its potential applications in drug development and material science. Researchers and industry professionals frequently search for "methyl 2-(2,4-dimethylbenzenesulfonamido)benzoate synthesis" or "CAS 305374-38-3 applications," reflecting its relevance in modern chemistry.

The compound's structure combines a benzoate ester with a 2,4-dimethylbenzenesulfonamide moiety, making it a versatile intermediate in organic synthesis. Its unique properties, such as stability under various conditions and solubility in common organic solvents, contribute to its utility in medicinal chemistry. Recent trends highlight growing interest in "sulfonamide derivatives in drug design" and "ester-based bioactive compounds," aligning with the compound's potential in developing novel therapeutics.

From an industrial perspective, 305374-38-3 is often explored for its role in creating high-performance materials. Innovations in "green chemistry" and "sustainable synthesis methods" have further amplified its importance. Laboratories optimizing "catalytic processes for sulfonamide formation" or "eco-friendly esterification techniques" may find this compound particularly valuable. Its compatibility with microwave-assisted synthesis and flow chemistry setups also aligns with contemporary research demands.

Analytical studies of methyl 2-(2,4-dimethylbenzenesulfonamido)benzoate often employ advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure precise characterization, addressing common queries such as "how to analyze sulfonamide purity" or "CAS 305374-38-3 spectral data." The compound's crystalline properties and thermal stability are additional focal points for researchers investigating "solid-state chemistry" or "polymorphism in organic compounds."

In conclusion, methyl 2-(2,4-dimethylbenzenesulfonamido)benzoate (CAS 305374-38-3) represents a critical building block in both academic and industrial settings. Its multifaceted applications—from pharmaceutical intermediates to advanced material precursors—underscore its importance. As the scientific community continues to explore "structure-activity relationships" and "green synthetic routes," this compound remains at the forefront of innovation.